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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

cesium suboxides. Cesium suboxides are a fascinating class of compounds with unique

structural and electronic properties, making them relevant in various fields, including materials

science and catalysis. This document summarizes key thermodynamic data, details

experimental methodologies for their determination, and illustrates relevant processes through

diagrams.

Thermodynamic Data of Cesium-Oxygen
Compounds
The thermodynamic stability and properties of cesium oxides, including suboxides, have been

investigated through both experimental methods and computational modeling. A significant

portion of the available quantitative data for suboxides comes from theoretical calculations,

such as those employing Density Functional Theory (DFT) coupled with the CALPHAD

(Calculation of Phase Diagrams) method. Experimental data for suboxides are scarce, with

most reliable measurements focusing on the more common cesium monoxide (Cs₂O).

Below is a compilation of calculated and experimental thermodynamic data for various cesium
oxides.
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Table 1: Calculated Enthalpy of Formation for Cesium Oxides

Compound Formula
Calculated Enthalpy of
Formation (ΔHf°) at 298.15
K (kJ/mol)

Cesium Suboxide Cs₇O -278.4

Cesium Suboxide Cs₄O -244.1

Cesium Suboxide Cs₁₁O₃ -788.7

Cesium Suboxide Cs₃O -244.8

Cesium Monoxide Cs₂O -345.99

Cesium Peroxide Cs₂O₂ -419.8

Cesium Superoxide CsO₂ -273.7

Cesium Ozonide CsO₃ -288.5

Note: Data sourced from a thermodynamic assessment combining DFT and CALPHAD

methods[1]. The enthalpy is reported per mole of the compound.

Table 2: Standard Entropy and Heat Capacity for Cesium Monoxide (Cs₂O)

Property Value Units

Standard Entropy (S°) at

298.15 K
146.87 J mol⁻¹ K⁻¹

Heat Capacity (Cp) Equation 66.024 + 0.033461 * T J mol⁻¹ K⁻¹

Note: Experimental data from adiabatic calorimetry[1]. The heat capacity equation is valid for a

specific temperature range detailed in the original study.
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The determination of thermodynamic properties for highly reactive species like cesium

suboxides requires specialized experimental techniques. Below are detailed descriptions of key

methodologies that have been employed or are applicable to the study of these compounds.

Synthesis of Cesium Suboxides
The preparation of cesium suboxides for thermodynamic studies requires careful control of

stoichiometry. A common method involves the reaction of cesium metal with a controlled

amount of oxygen.

Experimental Workflow for Cesium Suboxide Synthesis
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Caption: Workflow for the synthesis of cesium suboxides.

Protocol:
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Materials and Apparatus:

High-purity cesium metal (>99.95%).

Dry, high-purity oxygen gas.

A reaction vessel made of a non-reactive material (e.g., tantalum or alumina).

A high-vacuum system capable of achieving pressures below 10⁻⁶ torr.

A furnace with precise temperature control.

Procedure:

1. The reaction vessel is thoroughly cleaned, outgassed under vacuum at high temperature,

and then transferred to an inert atmosphere glovebox.

2. A known mass of high-purity cesium is placed into the reaction vessel.

3. The vessel is sealed and connected to the vacuum and gas handling system.

4. The cesium is gently heated under vacuum to remove any volatile impurities.

5. A controlled, stoichiometric amount of oxygen is slowly introduced into the vessel. The

amount of oxygen is calculated based on the desired suboxide phase (e.g., Cs₇O, Cs₄O).

6. The reaction vessel is heated to a specific temperature to initiate and sustain the reaction.

The temperature and reaction time are critical for achieving a homogeneous single-phase

product.

7. The sample is then cooled slowly to room temperature.

8. The resulting suboxide is characterized by methods such as X-ray diffraction (XRD) to

confirm the crystal structure and chemical analysis to verify the stoichiometry.

Solution Calorimetry for Enthalpy of Formation
Solution calorimetry is a powerful technique to determine the enthalpy of formation of

compounds like cesium oxides. The method involves measuring the heat of reaction when the
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compound is dissolved in a suitable solvent.

Logical Flow for Determining Enthalpy of Formation via Solution Calorimetry

Calorimetric Reactions

Hess's Law Application

Cs(s) + Solvent -> Solution_A
ΔH_1 (measured)

ΔH_f(CsxOy) = xΔH_1 + (y/2)ΔH_f(O2) - ΔH_2 + yΔH_f(H2O) - yΔH_3

CsxOy(s) + Solvent -> Solution_B
ΔH_2 (measured)

H2O(l) + Solvent -> Solution_C
ΔH_3 (measured)

Click to download full resolution via product page

Caption: Application of Hess's Law in solution calorimetry.

Protocol:

Apparatus:

An isoperibol or adiabatic solution calorimeter.

A reaction vessel within the calorimeter, often made of glass or a resistant metal.

A calibrated temperature sensor (e.g., a thermistor).

A stirrer.

A system for introducing the sample into the solvent without premature reaction.

Procedure:

1. A known amount of a suitable solvent (e.g., an aqueous acidic solution) is placed in the

calorimeter vessel.
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2. The calorimeter is assembled, and the system is allowed to reach thermal equilibrium.

3. A sealed ampoule containing a precisely weighed sample of the cesium suboxide is

introduced into the calorimeter.

4. The temperature is monitored for a period to establish a baseline.

5. The ampoule is broken, initiating the dissolution reaction.

6. The temperature change of the solvent is recorded until a new thermal equilibrium is

reached.

7. The calorimeter is calibrated by performing a similar experiment with a substance of

known enthalpy of solution or by electrical heating.

8. By applying Hess's Law and combining the measured heat of solution with the known

enthalpies of formation of the other reactants and products in the dissolution reaction, the

standard enthalpy of formation of the cesium suboxide can be calculated.

Vapor Pressure Measurements
Vapor pressure data as a function of temperature are crucial for determining the Gibbs energy

and entropy of vaporization. For reactive materials like cesium suboxides, this is often

accomplished through effusion methods or static measurements.

Protocol (Static Measurement):

Apparatus:

A high-temperature, corrosion-resistant manometer.

A sample cell connected to the manometer, capable of being heated uniformly.

A high-vacuum system.

A temperature-controlled furnace.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. A sample of the cesium suboxide is placed in the sample cell.

2. The entire system is evacuated to a high vacuum to remove any residual gases.

3. The sample is heated to the desired temperature and allowed to reach equilibrium.

4. The vapor pressure exerted by the sample is measured directly by the manometer.

5. Measurements are repeated at various temperatures to establish the vapor pressure-

temperature relationship.

6. The Clausius-Clapeyron equation can then be used to calculate the enthalpy of

vaporization from the slope of the ln(P) versus 1/T plot.

Phase Equilibria in the Cesium-Oxygen System
The phase diagram of the Cs-O system illustrates the stable phases at different compositions

and temperatures. The region rich in cesium contains the suboxides.

Simplified Cs-Cs₂O Phase Diagram Relationships

Phase Reactions
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Caption: Key phase reactions in the cesium-rich part of the Cs-O system[1].
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The Cs-Cs₂O portion of the phase diagram is characterized by several eutectic and peritectic

reactions[1]. For instance, a eutectic reaction occurs between Cs and Cs₇O at approximately

271 K. The suboxide Cs₄O is reported to decompose peritectically into a liquid phase and Cs₃O

at 326 K. These phase relationships are critical for understanding the stability and synthesis of

cesium suboxides.

Conclusion
The thermodynamic properties of cesium suboxides are of significant interest for fundamental

and applied materials science. While a comprehensive experimental database is still

developing, computational methods have provided valuable insights into their enthalpies of

formation and stability. The experimental determination of these properties is challenging due

to the high reactivity of these compounds but can be achieved through careful application of

techniques such as solution calorimetry and vapor pressure measurements. Further

experimental work is needed to validate the theoretical predictions and to provide a more

complete thermodynamic description of the cesium-oxygen system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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